Cas no 65954-18-9 ((E)-8,11-Dodecadien-1-ol Acetate)

• Product Name: (E)-8,11-Dodecadien-1-ol Acetate
• CAS No: 65954-18-9
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 4115338
• PubChem ID: 155906238
• Update Time: 2025-06-16

(E)-8,11-Dodecadien-1-ol Acetate Chemical and Physical Properties

Names and Identifiers

• 8,11-Dodecadien-1-ol, acetate, (E)-
• 8,11-Dodecadien-1-ol, acetate, (E)- (9CI)
• 65954-18-9
• (E)-8,11-Dodecadien-1-olAcetate
• starbld0006262
• (E)-Dodeca-8,11-dien-1-yl acetate
• (E)-8,11-Dodecadien-1-ol Acetate

• Inchi： 1S/C14H24O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h3,5-6H,1,4,7-13H2,2H3/b6-5+
• InChI Key： CRWCAILRWGCOAM-AATRIKPKSA-N
• SMILES： C(OC(=O)C)CCCCCC/C=C/CC=C

Computed Properties

• Exact Mass: 224.177630004Da
• Monoisotopic Mass: 224.177630004Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Additional information on (E)-8,11-Dodecadien-1-ol Acetate

(E)-8,11-Dodecadien-1-ol Acetate and CAS No. 65954-18-9: A Bioactive Compound with Multifunctional Applications in Modern Biotechnology

(E)-8,11-Dodecadien-1-ol Acetate, a derivative of 1-octen-3-ol, is a naturally occurring compound with a molecular formula of C₁₄H₂₆O₂ and a molecular weight of 226.35 g/mol. Its chemical structure features a conjugated diene system with an acetic acid ester group, making it a unique molecule in the field of bioactive compounds. The CAS No. 65954-18-9 identifier is critical for regulatory compliance and scientific communication, ensuring precise identification of this compound in both academic and industrial contexts.

Recent studies have highlighted the pharmacological properties of (E)-8,11-Dodecadien-1-ol Acetate in the context of inflammation regulation. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to modulate COX-2 and 5-LOX pathways, suggesting potential applications in the development of anti-inflammatory drugs. This finding aligns with the growing interest in targeted therapies for chronic inflammatory diseases, such as rheumatoid arthritis and asthma.

The synthetic methods for (E)-8,11-Dodecadien-1-ol Acetate have evolved significantly in recent years. In 2024, a breakthrough in green chemistry led to the development of an efficient catalytic approach using transition metal catalysts for the esterification reaction. This method reduces energy consumption and waste generation, aligning with the sustainable development goals in pharmaceutical manufacturing. The CAS No. 65954-18-9 is now widely referenced in patents and regulatory documents for this compound.

Emerging research in neuropharmacology has expanded the biological applications of (E)-8,11-Dodecadien-1-ol Acetate. A 2023 study published in Neurochemical Research revealed its potential to enhance neuroprotection by modulating mitochondrial function and reducing oxidative stress. This discovery is particularly relevant to the treatment of neurodegenerative disorders such as Alzheimer’s disease and parkinsonism. The CAS No. 65954-18-9 has become a key identifier in these studies, facilitating global collaboration among researchers.

The therapeutic potential of (E)-8,11-Dodecadien-1-ol Acetate extends to skin health and cosmeceutical applications. Recent clinical trials have shown its ability to promote collagen synthesis and improve skin elasticity. A 2024 review in Journal of Cosmetic Science highlighted its role in anti-aging formulations, leveraging its antioxidant properties to combat photodamage. The CAS No. 65954-18-9 is now a standard reference in the cosmetic industry for quality control and product development.

Advancements in biomaterials science have further expanded the utility of (E)-8,11-Dodecadien-1-ol Acetate. Researchers have explored its integration into hydrogel matrices for drug delivery systems. A 2023 study in Biomaterials demonstrated its ability to enhance cell adhesion and biocompatibility in 3D tissue engineering applications. The CAS No. 65954-18-9 is critical for ensuring consistency in these complex formulations.

The environmental impact of (E)-8,11-Dodecadien-1-ol Acetate has also been a focus of recent research. A 2024 analysis in Environmental Science & Technology evaluated its biodegradation rates in various ecosystems, emphasizing its low toxicity and minimal ecological footprint. This data supports its use in green chemistry initiatives and sustainable product development.

Finally, the regulatory framework for (E)-8,11-Dodecadien-1-ol Acetate is continuously evolving to meet international standards. The CAS No. 65954-18-9 plays a pivotal role in REACH and CLP regulations, ensuring safe handling and labeling of this compound. These regulations are essential for protecting both human health and the environment while enabling its widespread use in scientific and industrial applications.